Cas no 350678-57-8 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-)
350678-57-8 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
CAS No:350678-57-8
MF:C11H15N
MW:161.243502855301
CID:1467667
Update Time:2024-08-23
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
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- Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m1/s1
- InChI Key: ANEGOXNGPXRGPY-SECBINFHSA-N
- SMILES: [C@@H]1(C)C2=C(C=CC=C2)CCN1C
Computed Properties
- Exact Mass: 161.12055
Experimental Properties
- Density: 0.963±0.06 g/cm3(Predicted)
- Boiling Point: 227.1±9.0 °C(Predicted)
- PSA: 3.24
- pka: 8.86±0.40(Predicted)
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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